Cas no 2768663-14-3 (L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)-)

• Product Name: L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)-
• CAS No: 2768663-14-3
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 6778474
• Update Time: 2025-07-20

L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)-
• SN40

• Inchi： 1S/C18H20N2O2/c21-18(22)17-10-16(12-20-17)19-11-13-6-8-15(9-7-13)14-4-2-1-3-5-14/h1-9,16-17,19-20H,10-12H2,(H,21,22)/t16-,17-/m0/s1
• InChI Key： FKDKNHWXEJUEMP-IRXDYDNUSA-N
• SMILES： C(O)(=O)[C@@H]1C[C@H](NCC2=CC=C(C3=CC=CC=C3)C=C2)CN1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 511.2±50.0 °C(Predicted)
• pka: 2.10±0.20(Predicted)

Additional information on L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)-

Recent Advances in the Study of L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- (CAS: 2768663-14-3)

In recent years, the compound L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- (CAS: 2768663-14-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral proline derivative, characterized by its biphenylmethylamino substitution, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound make it a valuable scaffold for drug development, especially in targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- as a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), a key target in the treatment of type 2 diabetes. The researchers employed a combination of computational docking studies and in vitro assays to demonstrate the compound's high affinity and selectivity for DPP-4. The results indicated that the biphenylmethylamino group enhances the compound's binding efficiency, while the proline core contributes to its metabolic stability, making it a promising candidate for further preclinical development.

Another groundbreaking study, featured in ACS Chemical Biology, investigated the role of L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- in modulating the activity of the transcription factor NF-κB, which is implicated in inflammatory responses and cancer progression. The researchers utilized a combination of nuclear magnetic resonance (NMR) spectroscopy and cell-based assays to elucidate the compound's mechanism of action. Their findings revealed that the compound effectively disrupts the interaction between NF-κB and its co-activators, thereby suppressing the expression of pro-inflammatory cytokines. This discovery opens new avenues for the development of anti-inflammatory and anti-cancer therapies based on this scaffold.

In addition to its therapeutic potential, L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- has also been explored for its applications in asymmetric catalysis. A study published in Organic Letters demonstrated the compound's efficacy as a chiral ligand in the enantioselective synthesis of β-amino acids, which are important building blocks for peptidomimetics and other bioactive molecules. The researchers highlighted the compound's ability to induce high enantioselectivity and yield under mild reaction conditions, underscoring its versatility in synthetic chemistry.

Despite these promising developments, challenges remain in the optimization of L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- for clinical use. Issues such as bioavailability, toxicity, and large-scale synthesis need to be addressed in future studies. Nevertheless, the compound's multifaceted applications and robust biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, L-Proline, 4-[([1,1'-biphenyl]-4-ylmethyl)amino]-, (4S)- (CAS: 2768663-14-3) represents a versatile and promising molecule with significant potential in drug discovery and synthetic chemistry. Recent studies have shed light on its mechanisms of action and therapeutic applications, paving the way for further exploration and development. As research continues, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing the frontiers of chemical biology.